Cas no 57678-07-6 (1-Tetradecanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,14-pentacosafluoro-,dihydrogen phosphate (9CI))

• Product name: 1-Tetradecanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,14-pentacosafluoro-,dihydrogen phosphate (9CI)
• CAS No: 57678-07-6
• MF: C₁₄H₁₂O₂
• MW: 212.24388
• CID: 372198
• PubChem ID: 93768

1-Tetradecanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,14-pentacosafluoro-,dihydrogen phosphate (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Tetradecanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,14-pentacosafluoro-,dihydrogen phosphate (9CI)
• 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,14-Pentacosafluorotetradecyl dihydrogen phosphate
• 1,4,4a,9a-tetrahydroanthracene-9,10-dione
• DTXSID40880489
• SCHEMBL4625453
• 57678-07-6
• FT-0774652
• NS00011031
• EINECS 260-901-1
• 12:2 Fluorotelomer dihydrogen phosphate

• Inchi： InChI=1S/C14H6F25O4P/c15-3(16,1-2-43-44(40,41)42)4(17,18)5(19,20)6(21,22)7(23,24)8(25,26)9(27,28)10(29,30)11(31,32)12(33,34)13(35,36)14(37,38)39/h1-2H2,(H2,40,41,42)
• InChI Key： ROUGOWJCVFOXHO-UHFFFAOYSA-N
• SMILES： C(COP(=O)(O)O)C(C(C(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 743.96038
• Monoisotopic Mass: 743.96045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 29
• Heavy Atom Count: 44
• Rotatable Bond Count: 14
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 7.3

Experimental Properties

• Density: 1.763
• Boiling Point: 353.2°Cat760mmHg
• Flash Point: 167.4°C
• Refractive Index: 1.314
• PSA: 66.76